5-Bromo-3-ethyl-1,3-dihydro-indol-2-one
Overview
Description
Scientific Research Applications
Antiproliferative/Cytotoxic Activity
5-Bromo-3-ethylindolin-2-one has been used in the synthesis of derivatives of indole phytoalexins, which have been screened for antiproliferative/cytotoxic activity against human cancer cell lines . Some analogues have shown activity comparable to or better than cisplatin, a common chemotherapy drug .
Antifungal Activity
Indole derivatives, including 5-Bromo-3-ethylindolin-2-one, have been found to exhibit a wide range of antifungal activities .
Antibacterial Effect
Indole derivatives also show moderate antibacterial effects .
Antiprotozoal Activity
Indole phytoalexins, which can be derived from 5-Bromo-3-ethylindolin-2-one, have been found to have antiprotozoal activity .
Anti-aggregation Effect
Indole phytoalexins have demonstrated an anti-aggregation effect in the cerebrospinal fluid of patients with multiple sclerosis .
Anticancer and Antiproliferative Effects
Indole phytoalexins display anticancer and antiproliferative effects against human cancer cell lines .
Antiviral Activity
Indole derivatives possess various biological activities, including antiviral activity .
Anti-inflammatory Activity
Future Directions
Mechanism of Action
Target of Action
Indole derivatives, to which this compound belongs, are known to play a significant role in cell biology and have been used in the treatment of various disorders .
Mode of Action
It’s worth noting that indole derivatives are known for their diverse biological activities, including interactions with various cellular targets .
Result of Action
Some indole derivatives have shown significant bioactivity, including cytotoxic effects against certain cancer cell lines
properties
IUPAC Name |
5-bromo-3-ethyl-1,3-dihydroindol-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO/c1-2-7-8-5-6(11)3-4-9(8)12-10(7)13/h3-5,7H,2H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCFJZJWPWMXDAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C2=C(C=CC(=C2)Br)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10378126 | |
Record name | 5-Bromo-3-ethyl-1,3-dihydro-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10378126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-ethyl-1,3-dihydro-indol-2-one | |
CAS RN |
304876-05-9 | |
Record name | 5-Bromo-3-ethyl-1,3-dihydro-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10378126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.